Cas no 474092-42-7 (2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 474092-42-7
• MF: C₁₉H₁₈ClN₃O₃
• MW: 371.817523479462
• CID: 5027266
• Update Time: 2025-07-10

2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• MLS000114348
• SMR000091752
• 2-(4-chlorophenyl)-3-(4-(dimethylamino)phenyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• 2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione
• Oprea1_047533
• Oprea1_421071
• BDBM74668
• cid_2917521
• HMS2260L24
• STK392271
• ST50485794
• 2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]-3a,6a-dihydro-3H-pyrrol[3,4-d]isoxazole-4,6-quinone
• 2-(4-chloro
• 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

• Inchi： 1S/C19H18ClN3O3/c1-22(2)13-7-3-11(4-8-13)16-15-17(19(25)21-18(15)24)26-23(16)14-9-5-12(20)6-10-14/h3-10,15-17H,1-2H3,(H,21,24,25)
• InChI Key： YVOKYPBRVIHUFV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C2C=CC(=CC=2)N(C)C)C2C(NC(C2O1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 556
• XLogP3: 3
• Topological Polar Surface Area: 61.9

Additional information on 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

Introduction to 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione (CAS No. 474092-42-7)

2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione (CAS No. 474092-42-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of pyrrolo[3,4-d][1,2]oxazoles and is characterized by its unique structural features and biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential therapeutic applications of this compound.

The chemical structure of 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione is notable for its intricate arrangement of functional groups. The core structure consists of a hexahydro-pyrrolo[3,4-d][1,2]oxazole ring system, which is substituted with a 4-chlorophenyl group at the 2-position and a 4-(dimethylamino)phenyl group at the 3-position. The presence of these substituents imparts specific chemical and biological properties to the molecule.

Synthesis of 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione has been reported using various methodologies. One common approach involves the condensation of an appropriate amine with a chloroacetyl derivative followed by cyclization under suitable conditions. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for the preparation of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 described a novel one-pot synthesis route that significantly reduced reaction time and improved yield.

The biological properties of 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione have been extensively investigated in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. A study published in the Cancer Research journal in 2019 demonstrated that 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. Additionally, it has been found to possess anti-inflammatory properties by downregulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6.

The potential therapeutic applications of 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione are currently being explored in various preclinical studies. Its anti-cancer activity makes it a promising candidate for the development of new cancer therapeutics. Moreover, its anti-inflammatory properties suggest potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Clinical trials are underway to evaluate the safety and efficacy of this compound in these indications.

In conclusion, 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione (CAS No. 474092-42-7) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and biological activities make it an attractive target for further investigation. As research progresses, it is likely that new insights into its mechanisms of action and therapeutic applications will emerge.